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Compound of Interest

Compound Name: Apilimod

Cat. No.: B1663032 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Apilimod is a potent and selective inhibitor of the lipid kinase PIKfyve, which plays a crucial

role in endosomal trafficking and autophagy.[1][2][3] It is under investigation for its therapeutic

potential in a variety of diseases, including autoimmune disorders, cancer, and viral infections.

[1][2][4] Accurate and consistent preparation of Apilimod stock solutions is critical for obtaining

reliable and reproducible experimental results. This document provides a detailed protocol for

the preparation of Apilimod stock solutions using dimethyl sulfoxide (DMSO) as the solvent,

along with relevant physicochemical data and diagrams to ensure proper handling and use.

Physicochemical Data of Apilimod
A summary of the key quantitative data for Apilimod is presented in the table below for easy

reference.
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Property Value Reference(s)

Chemical Name

3-methyl-2-[6-(4-

morpholinyl)-2-[2-(2-

pyridinyl)ethoxy]-4-

pyrimidinyl]hydrazone,

benzaldehyde

[1]

Synonyms STA-5326 [1][4][5]

CAS Number 541550-19-0 [1][2][4][5][6]

Molecular Formula C₂₃H₂₆N₆O₂ [1][2][5][6]

Molecular Weight 418.5 g/mol [1][2][6]

Solubility in DMSO 20 mg/mL to 84 mg/mL [1][7]

Appearance Crystalline solid [1]

Experimental Protocols
Materials

Apilimod powder (CAS: 541550-19-0)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM Apilimod Stock Solution
in DMSO
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This protocol describes the preparation of a 10 mM stock solution of Apilimod in DMSO. This

concentration is a common starting point for subsequent dilutions to working concentrations for

various in vitro assays.

Safety Precautions: Before handling Apilimod, consult the Safety Data Sheet (SDS). Work

in a well-ventilated area and wear appropriate PPE.

Determine the required mass of Apilimod:

The molecular weight of Apilimod is 418.5 g/mol .

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 418.5 g/mol x 1000 mg/g = 4.185 mg

Weighing Apilimod:

Using a calibrated analytical balance, carefully weigh out 4.185 mg of Apilimod powder

and place it into a sterile microcentrifuge tube.

Dissolving in DMSO:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the Apilimod
powder.

Cap the tube securely.

Mixing:

Vortex the tube until the Apilimod is completely dissolved. Gentle warming in a 37°C

water bath can aid in dissolution if necessary. Visually inspect the solution to ensure there

are no undissolved particles.

Storage:
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Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C or -80°C for long-term storage. When stored properly, the stock

solution should be stable for several months.

Visualizations
Experimental Workflow for Apilimod Stock Solution
Preparation
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Preparation Workflow

Start Weigh Apilimod

Add DMSO

Vortex to Dissolve

Aliquot Solution

Store at -20°C/-80°C

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1663032#how-to-prepare-apilimod-stock-solution-
with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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